Cas no 387358-55-6 (5-(3-Fluorophenyl)isoxazole)
5-(3-Fluorophenyl)isoxazole structure
Product Name:5-(3-Fluorophenyl)isoxazole
CAS No:387358-55-6
MF:C9H6FNO
MW:163.148445606232
CID:298748
PubChem ID:2774715
Update Time:2025-04-19
5-(3-Fluorophenyl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,5-(3-fluorophenyl)-
- Isoxazole, 5-(3-fluorophenyl)- (9CI)
- 5-(2-Fluorophenyl)isoxazole
- 5-(3-fluorophenyl)Isoxazole
- CS-0451987
- R(+)-BACLOFENHYDROCHLORIDE
- 387358-55-6
- SCHEMBL1010173
- 5-(3-fluorophenyl)-1,2-oxazole
- MFCD02183543
- AKOS006229209
- 5-(3-Fluorophenyl)isoxazole
-
- MDL: MFCD02183543
- Inchi: 1S/C9H6FNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
- InChI Key: VVZUMUHSTOCPTH-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=CC=NO1
Computed Properties
- Exact Mass: 163.04338
- Monoisotopic Mass: 163.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Boiling Point: 68-70℃/0.3mm
- PSA: 26.03
5-(3-Fluorophenyl)isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402468-10mg |
5-(3-Fluorophenyl)isoxazole |
387358-55-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402468-50mg |
5-(3-Fluorophenyl)isoxazole |
387358-55-6 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F402468-100mg |
5-(3-Fluorophenyl)isoxazole |
387358-55-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007026-1g |
5-(2-Fluorophenyl)isoxazole |
387358-55-6 | 1g |
1998CNY | 2021-05-07 | ||
| Apollo Scientific | PC9961-1g |
5-(3-Fluorophenyl)isoxazole |
387358-55-6 | 1g |
£100.00 | 2025-02-22 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007026-1g |
5-(2-Fluorophenyl)isoxazole |
387358-55-6 | 1g |
1998.0CNY | 2021-07-13 | ||
| 1PlusChem | 1P00CA2V-1g |
Isoxazole, 5-(3-fluorophenyl)- (9CI) |
387358-55-6 | 1g |
$179.00 | 2024-05-03 | ||
| A2B Chem LLC | AF72135-1g |
Isoxazole, 5-(3-fluorophenyl)- (9CI) |
387358-55-6 | 1g |
$225.00 | 2024-04-20 | ||
| 1PlusChem | 1P00CA2V-250mg |
Isoxazole, 5-(3-fluorophenyl)- (9CI) |
387358-55-6 | 250mg |
$108.00 | 2024-05-03 | ||
| 1PlusChem | 1P00CA2V-5g |
Isoxazole, 5-(3-fluorophenyl)- (9CI) |
387358-55-6 | 5g |
$394.00 | 2024-05-03 |
5-(3-Fluorophenyl)isoxazole Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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